Cas no 52289-07-3 (N-(3-Aminopropyl)-2-nitroaniline Hydrochloride)

• Product Name: N-(3-Aminopropyl)-2-nitroaniline Hydrochloride
• CAS No: 52289-07-3
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• MDL: MFCD01221107
• CID: 359976
• PubChem ID: 5337613
• Update Time: 2025-05-25

N-(3-Aminopropyl)-2-nitroaniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-(2-nitrophenyl)-, monohydrochloride
• N-(2-nitrophenyl)propane-1,3-diamine hydrochloride
• N'-(2-nitrophenyl)propane-1,3-diamine;hydrochloride
• AKOS000423603
• CHEMBL3221533
• 52289-07-3
• EN300-43912
• N-(3-aminopropyl)-2-nitroaniline hydrochloride
• PD129971
• SCHEMBL513835
• N1-(2-NITROPHENYL)PROPANE-1,3-DIAMINE HYDROCHLORIDE
• Z275465490
• N-(3-aminopropyl)-2-nitroanilinehydrochloride
• N-(2-nitrophenyl)propane-1,3-diamine HCl
• BIM-0007522.P001
• MFCD01221107
• N-(3-Aminopropyl)-2-nitroaniline Hydrochloride

• MDL： MFCD01221107
• Inchi： 1S/C9H13N3O2.ClH/c10-6-3-7-11-8-4-1-2-5-9(8)12(13)14;/h1-2,4-5,11H,3,6-7,10H2;1H
• InChI Key： ZUGAQTRJRCXHQL-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC=CC=1NCCCN)=O

Computed Properties

• Exact Mass: 231.0774544g/mol
• Monoisotopic Mass: 231.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(3-Aminopropyl)-2-nitroaniline Hydrochloride

Comprehensive Overview of N-(3-Aminopropyl)-2-nitroaniline Hydrochloride (CAS 52289-07-3)

N-(3-Aminopropyl)-2-nitroaniline Hydrochloride (CAS 52289-07-3) is a specialized organic compound widely utilized in pharmaceutical research, dye synthesis, and biochemical applications. This compound, characterized by its nitroaniline and aminopropyl functional groups, has garnered significant attention due to its unique chemical properties and versatility. Researchers and industries frequently search for terms like "N-(3-Aminopropyl)-2-nitroaniline Hydrochloride uses", "CAS 52289-07-3 applications", and "synthesis of nitroaniline derivatives", reflecting its relevance in modern scientific endeavors.

The molecular structure of N-(3-Aminopropyl)-2-nitroaniline Hydrochloride combines a nitro group (-NO₂) with an aromatic amine, making it a valuable intermediate in the synthesis of complex organic molecules. Its hydrochloride salt form enhances solubility, which is critical for laboratory and industrial processes. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of such compounds, with queries like "eco-friendly synthesis of CAS 52289-07-3" gaining traction. This aligns with global efforts to reduce environmental impact while maintaining high yields and purity.

In pharmaceutical research, N-(3-Aminopropyl)-2-nitroaniline Hydrochloride serves as a precursor for developing novel drug candidates. Its nitroaniline moiety is often explored for antimicrobial and antitumor properties, addressing growing concerns about antibiotic resistance and cancer therapeutics. Searches for "nitroaniline derivatives in medicine" or "CAS 52289-07-3 biological activity" highlight its potential in these fields. Additionally, the compound's role in fluorescence labeling and bioconjugation techniques is pivotal for advancements in diagnostic imaging and molecular probes.

The dye industry also benefits from N-(3-Aminopropyl)-2-nitroaniline Hydrochloride, where its chromophoric properties contribute to vibrant colorants for textiles and polymers. With rising demand for high-performance dyes, queries such as "nitroaniline-based dyes" and "CAS 52289-07-3 in pigment synthesis" underscore its industrial significance. Furthermore, the compound's stability under varying pH conditions makes it suitable for analytical chemistry applications, including pH indicators and sensor development.

From a technical perspective, handling N-(3-Aminopropyl)-2-nitroaniline Hydrochloride requires adherence to standard laboratory safety protocols, though it is not classified as a hazardous material. Its storage conditions (typically dry, cool environments) and handling precautions are frequently searched topics, emphasizing the importance of proper usage. Innovations in automated synthesis and AI-driven chemical design have further propelled interest in this compound, with researchers exploring "machine learning for nitroaniline optimization" to streamline production.

In summary, N-(3-Aminopropyl)-2-nitroaniline Hydrochloride (CAS 52289-07-3) is a multifaceted compound with applications spanning pharmaceuticals, dyes, and biochemistry. Its alignment with contemporary scientific trends—such as sustainability, drug discovery, and advanced materials—ensures its continued relevance. As search queries evolve to include "CAS 52289-07-3 future prospects" and "nitroaniline derivatives in nanotechnology", this compound remains at the forefront of innovative research and industrial applications.